Cas no 2228224-58-4 (tert-butyl N-(1-carbamimidoyl-3,3-dimethylbutan-2-yl)carbamate)

• Product Name: tert-butyl N-(1-carbamimidoyl-3,3-dimethylbutan-2-yl)carbamate
• CAS No: 2228224-58-4
• MF: C₁₂H₂₅N₃O₂
• MW: 243.345803022385
• CID: 6299328
• PubChem ID: 165654033
• Update Time: 2025-10-28

tert-butyl N-(1-carbamimidoyl-3,3-dimethylbutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-carbamimidoyl-3,3-dimethylbutan-2-yl)carbamate
• 2228224-58-4
• EN300-1875353

• Inchi： 1S/C12H25N3O2/c1-11(2,3)8(7-9(13)14)15-10(16)17-12(4,5)6/h8H,7H2,1-6H3,(H3,13,14)(H,15,16)
• InChI Key： MSYYLKQLFMOZMV-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=N)N)C(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 243.19467705g/mol
• Monoisotopic Mass: 243.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 88.2Ų

Additional information on tert-butyl N-(1-carbamimidoyl-3,3-dimethylbutan-2-yl)carbamate

Professional Introduction to Compound with CAS No. 2228224-58-4 and Product Name: Tert-butyl N-(1-carbamimidoyl-3,3-dimethylbutan-2-yl)carbamate

The compound with the CAS number 2228224-58-4 and the product name Tert-butyl N-(1-carbamimidoyl-3,3-dimethylbutan-2-yl)carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including a carbamimidoyl moiety and a tert-butyl group, suggests a high degree of versatility in its reactivity and utility.

Recent research in the domain of synthetic organic chemistry has highlighted the importance of carbamate derivatives in the design of novel therapeutic agents. The Tert-butyl N-(1-carbamimidoyl-3,3-dimethylbutan-2-yl)carbamate molecule, with its unique structural features, has been explored for its potential role in modulating biological pathways. Specifically, the carbamimidoyl group is known for its ability to participate in hydrogen bonding interactions, which can be crucial for the development of small-molecule inhibitors targeting specific enzymes or receptors.

In the context of drug discovery, this compound has been investigated for its interaction with various biological targets. Studies have demonstrated that derivatives of this class exhibit promising activity against enzymes involved in inflammatory processes. The tert-butyl group, a common protective group in organic synthesis, contributes to the stability of the molecule while allowing for further functionalization. This dual functionality makes Tert-butyl N-(1-carbamimidoyl-3,3-dimethylbutan-2-yl)carbamate a valuable intermediate in the synthesis of more complex pharmacophores.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are a family of enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, including cancer. The carbamimidoyl moiety has been shown to interact with the ATP-binding site of kinases, leading to inhibition of their activity. This mechanism has been validated through both computational studies and experimental assays, underscoring the compound's therapeutic promise.

The synthesis of Tert-butyl N-(1-carbamimidoyl-3,3-dimethylbutan-2-yl)carbamate involves a multi-step process that requires precise control over reaction conditions. The use of advanced synthetic techniques has enabled researchers to optimize yield and purity, making it feasible for large-scale production. Additionally, green chemistry principles have been incorporated into the synthetic route to minimize waste and environmental impact. This aligns with the broader industry trend toward sustainable pharmaceutical manufacturing.

From a medicinal chemistry perspective, the structural diversity offered by this compound allows for extensive derivatization. By modifying either the carbamimidoyl or tert-butyl groups, or introducing additional functional moieties, chemists can generate libraries of analogs with tailored properties. Such libraries are essential for high-throughput screening (HTS) campaigns aimed at identifying lead compounds with enhanced efficacy and reduced toxicity.

The pharmacokinetic profile of Tert-butyl N-(1-carbamimidoyl-3,3-dimethylbutan-2-yl)carbamate is another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical feasibility. Preliminary studies suggest that this compound exhibits favorable solubility and stability properties, which are favorable for formulation development. Furthermore, its metabolic pathways have been preliminarily characterized to identify potential liabilities related to drug-drug interactions.

In conclusion, Tert-butyl N-(1-carbamimidoyl-3,3-dimethylbutan-2-yl)carbamate represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a promising candidate for further development as a therapeutic agent. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an important role in addressing unmet medical needs.